Cas no 1805623-29-3 (Methyl 6-amino-5-cyanopicolinate)

• Product Name: Methyl 6-amino-5-cyanopicolinate
• CAS No: 1805623-29-3
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4899591
• Update Time: 2025-05-26

Methyl 6-amino-5-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-cyanopicolinate

• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-3-2-5(4-9)7(10)11-6/h2-3H,1H3,(H2,10,11)
• InChI Key： DZHSNMXPYCTKFE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=C(N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Methyl 6-amino-5-cyanopicolinate

Research Briefing on Methyl 6-amino-5-cyanopicolinate (CAS: 1805623-29-3) in Chemical Biology and Pharmaceutical Applications

Methyl 6-amino-5-cyanopicolinate (CAS: 1805623-29-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique picolinate scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its ability to modulate key biological pathways.

The primary focus of recent research involving Methyl 6-amino-5-cyanopicolinate has been its role as a building block for the synthesis of novel heterocyclic compounds. These compounds exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors targeting aberrant signaling pathways in cancer cells. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's therapeutic potential.

In addition to its applications in oncology, Methyl 6-amino-5-cyanopicolinate has been explored in the context of infectious diseases. A recent preprint on bioRxiv detailed its incorporation into a series of antiviral agents designed to inhibit viral proteases. The researchers employed computational modeling and high-throughput screening to optimize the compound's binding affinity, resulting in a lead candidate with potent activity against SARS-CoV-2. This underscores the compound's adaptability in addressing emerging global health challenges.

The synthesis and characterization of Methyl 6-amino-5-cyanopicolinate have also seen advancements. A 2022 paper in Organic Letters described an improved synthetic route that enhances yield and purity while reducing environmental impact. The method utilizes green chemistry principles, such as catalytic amination and solvent-free conditions, aligning with the pharmaceutical industry's push toward sustainable practices. These developments are critical for scaling up production to meet the demands of clinical trials and commercialization.

Despite these promising findings, challenges remain in the clinical translation of Methyl 6-amino-5-cyanopicolinate derivatives. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability require further investigation. Ongoing studies are addressing these gaps, with several patents filed in 2023 covering novel formulations and delivery systems. Collaborative efforts between academia and industry are expected to accelerate the transition from bench to bedside.

In conclusion, Methyl 6-amino-5-cyanopicolinate (CAS: 1805623-29-3) represents a valuable scaffold in modern drug discovery. Its diverse applications, from oncology to antiviral therapy, highlight its versatility. Continued research and innovation in synthesis and application will likely unlock new therapeutic avenues, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.